![molecular formula C15H21F3N4O2 B2426769 tert-Butyl 1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-ylcarbamate CAS No. 1329672-93-6](/img/structure/B2426769.png)
tert-Butyl 1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-ylcarbamate
Overview
Description
Scientific Research Applications
Histamine H4 Receptor Ligands
A study focused on the development of 2-aminopyrimidine-containing ligands for the histamine H4 receptor (H4R). The research involved systematic modifications of the core pyrimidine moiety and other structural elements, resulting in compounds with potent anti-inflammatory and antinociceptive activities in animal models. This work highlights the potential of H4R antagonists in pain management (Altenbach et al., 2008).
Antimalarial Applications
A compound named JPC-3210, related to tert-Butyl 1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-ylcarbamate, was selected as a lead compound for malaria treatment and prevention. It showed superior in vitro antimalarial activity against multidrug-resistant Plasmodium falciparum lines and demonstrated significant in vivo efficacy against murine malaria (Chavchich et al., 2016).
Synthesis for Lymphocyte Function-Associated Antigen 1 Inhibitor
Research on the practical and scalable synthesis of a related compound, (S)-tert-butyl 1-oxo-1-(1-(pyridin-2-yl)cyclopropylamino)propan-2-ylcarbamate, was conducted. This synthesis was part of the manufacture of a lymphocyte function-associated antigen 1 inhibitor, highlighting its potential application in immunological therapies (Li et al., 2012).
Photocatalyzed Synthesis of Amino Chromones
A study reported the photoredox-catalyzed amination of o-hydroxyarylenaminones using tert-butyl ((perfluoropyridin-4-yl)oxy)carbamate. This process enabled the construction of 3-aminochromones under mild conditions and allowed the synthesis of diverse amino pyrimidines, suggesting applications in material science and chemistry (Wang et al., 2022).
P38 MAP Kinase Inhibitor Synthesis
Research was conducted on the synthesis of a p38 MAP kinase inhibitor, potentially useful for treating conditions like rheumatoid arthritis and psoriasis. The synthesis involved a novel six-step process and highlighted the therapeutic potential of such inhibitors in autoimmune diseases (Chung et al., 2006).
Mechanism of Action
Target of Action
Similar compounds have been known to exhibit strong bactericidal properties against susceptible and drug-resistant gram-positive bacteria .
Mode of Action
It is suggested that the compound may induce depolarization of the bacterial cytoplasmic membrane, leading to a dissipation of the bacterial membrane potential . This disruption of the membrane potential could be a key mechanism of its antibacterial action.
Result of Action
Based on its potential antibacterial action, it can be inferred that the compound may lead to bacterial cell death by disrupting essential cellular processes .
properties
IUPAC Name |
tert-butyl N-[1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]carbamate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21F3N4O2/c1-14(2,3)24-13(23)21-10-4-6-22(7-5-10)12-8-11(15(16,17)18)19-9-20-12/h8-10H,4-7H2,1-3H3,(H,21,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWEHSCPPXSIMHD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCN(CC1)C2=NC=NC(=C2)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21F3N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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